Cas no 2091705-28-9 (2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid)

2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid is a heterocyclic compound featuring a tetrahydro-2H-pyran-4-yl moiety fused with an imidazolidinone core. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with enhanced stability and selectivity. The presence of both carbonyl and carboxylic acid functional groups offers versatile reactivity for further derivatization, enabling applications in drug discovery and fine chemical production. Its rigid heterocyclic framework contributes to improved metabolic stability, making it suitable for developing enzyme inhibitors or receptor modulators. The compound’s synthetic utility is further underscored by its compatibility with standard coupling and functionalization protocols.
2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid structure
2091705-28-9 structure
Product Name:2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid
CAS No:2091705-28-9
MF:C10H16N2O4
MW:228.245042800903
CID:5047364
Update Time:2025-05-22

2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid
    • 2-[3-(oxan-4-yl)-2-oxoimidazolidin-1-yl]acetic acid
    • 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid
    • Inchi: 1S/C10H16N2O4/c13-9(14)7-11-3-4-12(10(11)15)8-1-5-16-6-2-8/h8H,1-7H2,(H,13,14)
    • InChI Key: KTWOXBSXBMFFDS-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)N1C(N(CC(=O)O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 289
  • XLogP3: -0.5
  • Topological Polar Surface Area: 70.1

2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid Pricemore >>

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Additional information on 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid

Comprehensive Overview of 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid (CAS No. 2091705-28-9)

2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid (CAS No. 2091705-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazolidinone derivatives, which are known for their versatility in drug discovery and development. The presence of both tetrahydro-2H-pyran-4-yl and acetic acid moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for targeted treatments in areas such as oncology, neurology, and metabolic disorders. Researchers are particularly interested in compounds like 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid due to their potential to modulate specific biological pathways. Its imidazolidinone core is a common scaffold in many FDA-approved drugs, highlighting its relevance in modern drug design. Additionally, the tetrahydro-2H-pyran-4-yl group enhances the compound's solubility and bioavailability, which are critical factors in pharmacokinetics.

The synthesis of 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid involves multi-step organic reactions, including cyclization and functional group transformations. These processes are optimized to achieve high yields and purity, ensuring the compound's suitability for research and development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and verify its structural integrity. The rigorous quality control measures adopted during its production make it a reliable tool for scientists.

One of the most frequently asked questions about 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid revolves around its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit enzyme inhibitory activity, making it a candidate for investigating diseases linked to enzymatic dysregulation. Its acetic acid moiety also opens doors for further derivatization, allowing researchers to tailor its properties for specific biological targets. This adaptability is particularly valuable in the era of precision medicine, where customized treatments are increasingly sought after.

Another area of interest is the compound's role in green chemistry and sustainable drug development. With growing environmental concerns, researchers are exploring eco-friendly synthesis routes for compounds like 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid. Efforts are underway to minimize waste and reduce the use of hazardous reagents in its production. These initiatives align with global trends toward sustainable pharmaceuticals and resonate with environmentally conscious stakeholders.

In summary, 2-(2-Oxo-3-(tetrahydro-2H-pyran-4-yl)imidazolidin-1-yl)acetic acid (CAS No. 2091705-28-9) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications in drug discovery and sustainable science, makes it a compound of enduring interest. As research progresses, it is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine and biotechnology.

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